N1-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-N2-(2-(trifluoromethyl)phenyl)oxalamide

• IUPAC Name: N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-N'-[2-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C19H15F3N2O5/c20-19(21,22)13-4-1-2-5-14(13)24-17(26)16(25)23-11-18(27,12-7-9-28-10-12)15-6-3-8-29-15/h1-10,27H,11H2,(H,23,25)(H,24,26)
• InChI Key: ZUMVQLUJVZCETG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)C(=O)NCC(C2=COC=C2)(C3=CC=CO3)O
• Molecular Formula: C19H15F3N2O5
• Molecular Weight: 408.3 g/mol

Description

N1-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-N2-(2-(trifluoromethyl)phenyl)oxalamide is a useful research compound. Its molecular formula is C19H15F3N2O5 and its molecular weight is 408.333. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity in Chemical Synthesis

N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) demonstrates effectiveness in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This method allows the coupling of a broad range of (hetero)aryl bromides with various (hetero)aryl amines and cyclic secondary amines at low temperatures and catalyst loadings. High selectivity is achieved in direct monoarylation processes, making these compounds valuable for synthesizing pharmaceutically important building blocks (Bhunia, Kumar, & Ma, 2017).

Synthesis of Oxalamides

A novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides has been developed. This method provides a new formula for the synthesis of both anthranilic acid derivatives and oxalamides, which are crucial in various chemical and pharmaceutical applications (Mamedov et al., 2016).

Luminescent Material for Detection of Toxic Anions

A terbium-doped yttrium-based metal-organic framework incorporating furan-2,5-dicarboxylic acid and oxalate (Ox) has been synthesized. This material exhibits a large Stokes shift and low self-quenching of luminescence, making it effective for the rapid visible detection of toxic anions in aqueous media. The framework's high sensitivity and lower detection limits than recommended levels for human safety highlight its potential for environmental monitoring (Singha et al., 2019).

Synthesis of Furan-based Derivatives for Pharmaceutical Research

The synthesis and pharmacological evaluation of novel derivatives of furan-based compounds have been conducted. These compounds, including 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, have shown significant antidepressant and antianxiety activities. Their chemical structures were confirmed by various spectroscopic methods, demonstrating the versatility of furan derivatives in drug development (Kumar et al., 2017).